molecular formula C16H16 B14152968 4-(2-Methylprop-1-en-1-yl)-1,1'-biphenyl CAS No. 10481-82-0

4-(2-Methylprop-1-en-1-yl)-1,1'-biphenyl

Cat. No.: B14152968
CAS No.: 10481-82-0
M. Wt: 208.30 g/mol
InChI Key: FFEJFEVOBPTPQT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(2-Methylprop-1-en-1-yl)-1,1'-biphenyl is a biphenyl derivative featuring a 2-methylprop-1-en-1-yl (isobutenyl) substituent at the para position of one phenyl ring. Its molecular formula is C₁₆H₁₆, with a molecular weight of 208.30 g/mol. The compound’s structure combines the aromatic stability of biphenyl with the unsaturated, sterically bulky isobutenyl group, which influences its electronic properties and reactivity.

Properties

CAS No.

10481-82-0

Molecular Formula

C16H16

Molecular Weight

208.30 g/mol

IUPAC Name

1-(2-methylprop-1-enyl)-4-phenylbenzene

InChI

InChI=1S/C16H16/c1-13(2)12-14-8-10-16(11-9-14)15-6-4-3-5-7-15/h3-12H,1-2H3

InChI Key

FFEJFEVOBPTPQT-UHFFFAOYSA-N

Canonical SMILES

CC(=CC1=CC=C(C=C1)C2=CC=CC=C2)C

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(2-Methylprop-1-en-1-yl)-1,1’-biphenyl typically involves the alkylation of biphenyl with 2-methylprop-1-en-1-yl halides under basic conditions. The reaction is usually carried out in the presence of a strong base such as sodium hydride or potassium tert-butoxide, which facilitates the formation of the desired product .

Industrial Production Methods

On an industrial scale, the production of 4-(2-Methylprop-1-en-1-yl)-1,1’-biphenyl can be achieved through catalytic processes. These processes often involve the use of transition metal catalysts such as palladium or nickel, which enhance the efficiency and selectivity of the reaction .

Chemical Reactions Analysis

Types of Reactions

4-(2-Methylprop-1-en-1-yl)-1,1’-biphenyl undergoes various chemical reactions, including:

Common Reagents and Conditions

Major Products

The major products formed from these reactions include various substituted biphenyls, alcohols, ketones, and other functionalized derivatives .

Scientific Research Applications

4-(2-Methylprop-1-en-1-yl)-1,1’-biphenyl has several applications in scientific research:

Mechanism of Action

The mechanism by which 4-(2-Methylprop-1-en-1-yl)-1,1’-biphenyl exerts its effects involves interactions with various molecular targets. These interactions can lead to changes in the structure and function of biomolecules, influencing biological pathways and processes. The specific pathways and targets depend on the context of its application .

Comparison with Similar Compounds

Key Observations:
  • Substituent Effects :

    • Electron-Withdrawing Groups (EWGs) : The trifluoromethyl group in Compound 48 increases electrophilicity, altering reactivity in nucleophilic substitutions compared to the electron-donating isobutenyl group in the target compound .
    • Electron-Donating Groups (EDGs) : The isobutenyl group in 4-(2-methylprop-1-en-1-yl)-1,1'-biphenyl enhances radical stabilization, as evidenced by its participation in TEMPO-inhibited reactions .
    • Halogenation : The chloro substituent in Compound 46 introduces moderate polarity, affecting solubility and chromatographic purification (2% ethyl acetate/hexane vs. 5% for Compound 48) .
  • Synthetic Yields :

    • Higher yields (92%) are achieved for Compound 48, likely due to the stabilizing effect of the trifluoromethyl group during synthesis. In contrast, the chloro derivative (Compound 46) yields 77%, possibly due to steric or electronic challenges .

Physicochemical Properties

Thermal Stability
  • FDPAVBi: Fluorination increases thermal stability, raising the melting point to ~300°C (80°C higher than its non-fluorinated analog, DPAVBi) .
  • 4-(2-Methylprop-1-en-1-yl)-1,1'-biphenyl: No direct thermal data is provided, but the absence of strong EWGs or rigidifying groups suggests lower thermal stability compared to fluorinated analogs.
Solubility and Polarity
  • LogP Values: The propenone derivative (LogP = 5.26) exhibits higher lipophilicity than 4-(2-methylprop-1-en-1-yl)-1,1'-biphenyl (estimated LogP ~4.7), attributable to the ketone group’s polarity .
  • Chromatographic Behavior : Compounds with polar substituents (e.g., carbaldehyde in Compound 48) require higher polarity solvent systems (5% ethyl acetate/hexane) for purification compared to less polar analogs .

Electronic and Optical Properties

  • HOMO/LUMO Levels : Fluorination in FDPAVBi lowers both HOMO and LUMO energies, improving charge injection balance in optoelectronic applications. The isobutenyl group in the target compound may similarly modulate HOMO levels but to a lesser extent .
  • Fluorescence: FDPAVBi exhibits a 35 nm blue shift in thin-film fluorescence compared to its parent compound, highlighting substituent-driven optoelectronic tuning.

Reactivity and Functionalization

  • Radical Reactivity : The isobutenyl group in 4-(2-methylprop-1-en-1-yl)-1,1'-biphenyl participates in radical pathways, as shown by TEMPO quenching experiments . In contrast, carbaldehyde-containing analogs (e.g., Compound 48) may favor polar reactions due to their electrophilic carbonyl groups.
  • Steric Effects: The bulky isobutenyl group in the target compound could hinder sterically demanding reactions, whereas smaller substituents (e.g., methoxy in the propenone derivative) allow greater conformational flexibility .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.